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Compound of Interest

Compound Name: GPR41 agonist-1

Cat. No.: B10819967 Get Quote

This document provides essential safety protocols and logistical guidance for the proper

handling and disposal of GPR41 agonist-1 (CAS No. 506417-09-0). Adherence to these

procedures is critical for ensuring the safety of laboratory personnel and maintaining

environmental compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, all personnel must be equipped with the

appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use protective, chemical-resistant gloves (e.g., nitrile).[1]

Body Protection: An impervious lab coat is mandatory.[1]

Respiratory Protection: All handling should occur in a well-ventilated area. For operations

involving large quantities of fine powder where dust may be generated, consult your

institution's safety officer regarding respirator use.[1]

General Handling Guidelines:

Prevent all contact with skin and eyes.[1]
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Avoid the inhalation of dust or aerosols.

Ensure robust ventilation is active during all handling and disposal steps.

Summary of Chemical and Physical Properties
The following table summarizes key data for GPR41 agonist-1. According to available Safety

Data Sheets (SDS), this compound is not classified as a hazardous substance; however,

standard laboratory precautions for chemical handling remain mandatory.

Property Value Source

CAS Number 506417-09-0 ChemScene SDS

Molecular Formula C₂₄H₂₃N₃O₄ ChemScene SDS

Molecular Weight 417.46 g/mol ChemScene SDS

Hazard Classification
Not a hazardous substance or

mixture
ChemScene SDS

Recommended Storage
2-8°C in a cool, well-ventilated

area
ChemScene SDS

Step-by-Step Disposal Procedures
All disposal methods must be in strict accordance with local, state, and federal regulations.

Always consult your institution's Environmental Health and Safety (EHS) department for

institution-specific protocols.

Procedure 1: Disposal of Unused Solid Compound
Preparation: Securely package the original container of GPR41 agonist-1, ensuring the cap

is tightly sealed. If the primary container's integrity is compromised, it must be placed within

a larger, sealed, and appropriately labeled secondary container.

Labeling: Affix a hazardous waste label, as specified by your EHS department. The label

must include:
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Product Name: "GPR41 agonist-1"

CAS Number: "506417-09-0"

Total Quantity

Date of the disposal request

Storage: Place the fully labeled container in a designated chemical waste accumulation area,

ensuring it is segregated from incompatible materials.

Collection: Schedule a pickup with your institution's certified chemical waste disposal

specialists.

Procedure 2: Disposal of Solutions (Aqueous or DMSO)
Collection: All waste solutions containing GPR41 agonist-1 must be collected in a dedicated,

sealed, and chemically compatible waste container (e.g., a clearly marked glass or

polyethylene bottle).

Important: Do not mix this waste with other chemical streams without explicit approval

from your EHS department.

Labeling: The waste container must be labeled with the full names of all chemical

components, including "GPR41 agonist-1," the solvent (e.g., "Dimethyl Sulfoxide"), and their

estimated concentrations and volumes.

Storage & Collection: Store the container and arrange for its collection as detailed in

Procedure 1.

Procedure 3: Disposal of Contaminated Labware and
Materials

Segregation: All items contaminated with GPR41 agonist-1 (e.g., pipette tips, gloves,

microfuge tubes, absorbent pads) must be segregated from regular laboratory trash.

Decontamination of Spills: In the event of a minor spill, cover and absorb the material with an

inert substance, such as sand or vermiculite. Following absorption, decontaminate the
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affected surface by scrubbing with alcohol.

Collection: Place all contaminated solid waste, including used absorbent materials from

spills, into a designated solid chemical waste container or a securely sealed waste bag.

Labeling: Clearly label the container or bag as "Solid Waste Contaminated with GPR41
agonist-1 (CAS 506417-09-0)."

Disposal: This waste must be disposed of through your institution's official chemical waste

program. It must not be placed in regular, biohazardous, or sharps waste bins.

Disposal Decision Pathway
The diagram below illustrates the procedural workflow for making decisions regarding the safe

and compliant disposal of GPR41 agonist-1 and associated materials.
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GPR41 Agonist-1 Disposal Workflow
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Caption: Disposal workflow for GPR41 agonist-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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